![molecular formula C15H25NO3 B271572 2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol](/img/structure/B271572.png)
2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol
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Overview
Description
2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. This compound is also known as 'IPE' and belongs to the family of β-adrenergic receptor agonists.
Mechanism of Action
2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol acts as a β-adrenergic receptor agonist and stimulates the production of cyclic adenosine monophosphate (cAMP) in the body. This leads to the relaxation of smooth muscles in the airways, bronchodilation, and increased airflow. It also increases the heart rate and cardiac output by stimulating the β1-adrenergic receptors in the heart.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dose-dependent. In low doses, it acts as a bronchodilator and increases the heart rate. In high doses, it can cause adverse effects such as tremors, palpitations, and arrhythmias. It has also been found to have an anabolic effect on skeletal muscles and can promote muscle growth.
Advantages and Limitations for Lab Experiments
2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol has several advantages for lab experiments. It is a selective β2-adrenergic receptor agonist and can be used to study the mechanism of action of β-adrenergic receptor agonists. It is also a potent bronchodilator and can be used to study the effects of bronchodilators on respiratory disorders. However, it has limitations such as its potential for adverse effects at high doses and its short half-life, which requires frequent dosing.
Future Directions
There are several future directions for research on 2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol. One area of research is the development of new analogs with improved pharmacokinetic properties and fewer adverse effects. Another area of research is the investigation of its potential as a growth promoter for livestock and its safety for human consumption. Additionally, more studies are needed to understand the mechanism of action of β-adrenergic receptor agonists and their potential therapeutic applications in various diseases.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in medicine, pharmacology, and agriculture. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its analogs in various fields.
Synthesis Methods
The synthesis of 2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol involves the reaction between 2-(2-methoxyphenoxy)ethanol and isopentylamine in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product. The purity of the product can be improved by further purification techniques such as recrystallization or chromatography.
Scientific Research Applications
2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}ethanol has been extensively studied for its potential applications in various fields such as medicine, pharmacology, and agriculture. In medicine, it has been found to be effective in the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders. In pharmacology, it has been used as a tool to study the mechanism of action of β-adrenergic receptor agonists. In agriculture, it has been used as a growth promoter for livestock.
properties
Molecular Formula |
C15H25NO3 |
---|---|
Molecular Weight |
267.36 g/mol |
IUPAC Name |
2-[2-methoxy-4-[(3-methylbutylamino)methyl]phenoxy]ethanol |
InChI |
InChI=1S/C15H25NO3/c1-12(2)6-7-16-11-13-4-5-14(19-9-8-17)15(10-13)18-3/h4-5,10,12,16-17H,6-9,11H2,1-3H3 |
InChI Key |
QVLPAAMWRUNKFV-UHFFFAOYSA-N |
SMILES |
CC(C)CCNCC1=CC(=C(C=C1)OCCO)OC |
Canonical SMILES |
CC(C)CCNCC1=CC(=C(C=C1)OCCO)OC |
Origin of Product |
United States |
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